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Compound of Interest

Compound Name: Magnesium bromate

Cat. No.: B084205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic properties of

anhydrous magnesium bromide (MgBr₂). Understanding and controlling the water content of

this reagent is critical for its effective use in moisture-sensitive applications, particularly in

organic synthesis and pharmaceutical development.

Physicochemical Properties and Hygroscopicity
Anhydrous magnesium bromide is a white, crystalline solid that exhibits a strong affinity for

water.[1][2] Its hygroscopic and deliquescent nature means it readily absorbs moisture from the

atmosphere, ultimately dissolving in the absorbed water.[2][3] This property is primarily due to

the high solvation energy of the magnesium ion. When exposed to air, anhydrous MgBr₂ rapidly

forms hydrates, with the most common being the hexahydrate (MgBr₂·6H₂O).[1][4][2][3][5] The

presence of water can significantly impact its utility as a Lewis acid and its performance in

chemical reactions.[3]

Quantitative Data Summary
The following tables summarize key quantitative data for anhydrous and hydrated magnesium

bromide, highlighting the significant impact of hydration on its physical properties.

Table 1: Molar Mass and Density
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Compound Molar Mass ( g/mol ) Density (g/cm³)

Anhydrous Magnesium

Bromide (MgBr₂)
184.113[1][3] 3.72[1][4][3]

Magnesium Bromide

Hexahydrate (MgBr₂·6H₂O)
292.204[3] 2.07[3]

Table 2: Solubility Data

Compound Solubility in Water
Solubility in
Ethanol

Solubility in
Methanol

Anhydrous

Magnesium Bromide

(MgBr₂)

102 g/100 mL[1][3] 6.9 g/100 mL[1][3] 21.8 g/100 mL[1][3]

Magnesium Bromide

Hexahydrate

(MgBr₂·6H₂O)

316 g/100 mL (at 0°C)

[1][3]
- -

Experimental Protocols
Protocol for Determining Hygroscopicity by Gravimetric
Analysis
This protocol outlines a standard method for quantifying the hygroscopicity of anhydrous

magnesium bromide.

Objective: To determine the rate and extent of moisture absorption by anhydrous magnesium

bromide at a given relative humidity (RH) and temperature.

Materials:

Anhydrous magnesium bromide powder

Analytical balance (readable to 0.1 mg)
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Controlled humidity chamber or a desiccator with a saturated salt solution to maintain a

specific RH

Shallow weighing dishes (e.g., petri dishes)

Spatula

Stopwatch

Procedure:

Sample Preparation: Place a weighing dish on the analytical balance and tare it. Accurately

weigh approximately 1-2 g of anhydrous magnesium bromide into the dish. Record the initial

mass (m_initial).

Exposure: Immediately place the weighing dish containing the sample into the controlled

humidity chamber set at the desired RH and temperature (e.g., 75% RH, 25°C).

Data Collection: At regular intervals (e.g., every 15, 30, 60 minutes), remove the sample from

the chamber and quickly weigh it on the analytical balance. Record the mass and the time.

Minimize the time the sample is outside the chamber to prevent inaccurate readings.

Equilibrium: Continue taking measurements until the mass of the sample becomes constant

over three consecutive readings. This indicates that the sample has reached equilibrium with

the surrounding atmosphere. Record the final mass (m_final).

Calculation: Calculate the percentage of water absorbed using the following formula:

Water Absorbed (%) = [(m_final - m_initial) / m_initial] * 100

Data Analysis: Plot the mass of the sample as a function of time to visualize the rate of water

absorption. The final percentage of water absorbed provides a quantitative measure of the

material's hygroscopicity under the tested conditions.

Protocol for Handling and Storage of Anhydrous
Magnesium Bromide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Due to its hygroscopic nature, stringent handling and storage procedures are mandatory to

maintain the anhydrous state of magnesium bromide.

Objective: To provide a standardized procedure for handling and storing anhydrous magnesium

bromide to prevent atmospheric moisture contamination.

Materials and Equipment:

Anhydrous magnesium bromide

Inert atmosphere glove box or glove bag

Schlenk line

Dry, sealed container (e.g., amber glass bottle with a secure cap)

Paraffin film or sealing tape

Argon or nitrogen gas (high purity)

Spatula, weighing paper, and other necessary lab equipment (pre-dried)

Procedure:

Environment: All handling of anhydrous magnesium bromide should be performed under an

inert atmosphere, such as in a glove box or using a Schlenk line.

Pre-Drying: Ensure all glassware, spatulas, and other equipment that will come into contact

with the magnesium bromide are thoroughly dried in an oven (e.g., at 120°C for at least 4

hours) and cooled under a stream of inert gas or in a desiccator before use.

Dispensing: Inside the inert atmosphere, carefully open the main container of anhydrous

magnesium bromide. Quickly dispense the required amount of the powder into a pre-

weighed, dry container.

Sealing: Immediately and securely seal the main container. For added protection, wrap the

cap and neck of the bottle with paraffin film.
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Storage: Store the sealed container of anhydrous magnesium bromide in a desiccator or a

dry cabinet. The storage area should be cool and well-ventilated.

Disposal of Contaminated Material: If the magnesium bromide is suspected to have

absorbed moisture (e.g., clumping is observed), it may not be suitable for moisture-sensitive

reactions. Proper disposal should follow institutional guidelines.

Visualizations
Hydration Pathway of Anhydrous Magnesium Bromide
The following diagram illustrates the process of anhydrous magnesium bromide absorbing

atmospheric moisture to form its common hydrated states.

Anhydrous MgBr₂ MgBr₂·6H₂O
(Hexahydrate)

+ H₂O (from air) Aqueous MgBr₂ Solution
(Deliquescence)

+ excess H₂O (from air)

Click to download full resolution via product page

Caption: Hydration of anhydrous MgBr₂ upon exposure to atmospheric moisture.

Experimental Workflow for Handling Anhydrous
Magnesium Bromide
This diagram outlines the critical steps for handling anhydrous magnesium bromide in a

research setting to prevent moisture contamination.
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Caption: Workflow for handling hygroscopic anhydrous magnesium bromide.

Impact on Drug Development and Research
The hygroscopic nature of anhydrous magnesium bromide has significant implications in drug

development and scientific research.

Catalyst Activity: As a Lewis acid, the catalytic activity of MgBr₂ is highly dependent on its

anhydrous state. The presence of water can deactivate the catalyst by coordinating with the

magnesium ion, thus reducing its effectiveness in promoting desired chemical

transformations.[3]
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Reaction Stoichiometry: The absorption of water increases the mass of the magnesium

bromide sample, leading to inaccurate measurements if not accounted for. This can result in

incorrect stoichiometry in reactions, affecting yield and purity of the final product.

Grignard Reagents: While not directly a Grignard reagent, anhydrous magnesium bromide is

often used in conjunction with them. Grignard reagents are notoriously sensitive to water.

Any moisture introduced by hygroscopic MgBr₂ can quench the Grignard reagent, halting the

intended reaction.

Pharmaceutical Formulation: In the context of drug development, the hygroscopicity of any

component of a formulation is a critical parameter. For instance, if MgBr₂ were to be used as

a pharmaceutical intermediate, its tendency to absorb water would necessitate strict

manufacturing and storage controls to ensure the stability and shelf-life of the final drug

product.[6]

Conclusion
The pronounced hygroscopicity of anhydrous magnesium bromide is a critical factor that must

be carefully managed in its application. For researchers, scientists, and drug development

professionals, a thorough understanding of its properties, coupled with stringent adherence to

proper handling and storage protocols, is essential to ensure the reliability and success of

experimental work and the quality of resulting products. The quantitative data and experimental

guidelines provided in this document serve as a valuable resource for the effective utilization of

this important chemical reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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